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Compound of Interest

Compound Name: PenCB

Cat. No.: B1678578 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical properties, synthesis, and

known biological context of Pentachlorobenzonitrile (PenCB), a compound of interest in

various research and development sectors.

Chemical Identity and Properties
Pentachlorobenzonitrile, commonly abbreviated as PenCB, is a chlorinated aromatic nitrile. Its

unique chemical structure contributes to its notable stability and reactivity profile.

CAS Number: 20925-85-3[1]

Synonyms: PenCB, Pentachlorocyanobenzene, Perchlorobenzonitrile.[2]

Physicochemical Properties
A summary of the key physicochemical properties of PenCB is presented in the table below for

easy reference and comparison.
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Property Value Source

Molecular Formula C₇Cl₅N [2]

Molecular Weight 275.35 g/mol [3]

Appearance Light yellow to yellow solid [3]

Melting Point 215-219 °C [4]

Boiling Point 331.7 °C at 760 mmHg [5]

Density 1.76 g/cm³ [5]

LogP (Octanol-Water Partition

Coefficient)
4.82528 [6]

Solubility Soluble in Chloroform [6]

Spectroscopic Data
Mass Spectrometry: Gas Chromatography-Mass Spectrometry (GC-MS) data for

Pentachlorobenzonitrile is available through the NIST Mass Spectrometry Data Center.[7] The

mass spectrum provides crucial information for the identification and quantification of the

compound.

Experimental Protocols
Synthesis of Pentachlorobenzonitrile
A common method for the production of Pentachlorobenzonitrile involves the gas-phase

chlorination of benzonitrile. This process is typically carried out in a fluidized bed reactor

followed by a fixed-bed reactor.

Materials:

Benzonitrile

Chlorine gas

Nitrogen gas
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Activated charcoal catalyst

Procedure:

Benzonitrile is vaporized and carried by a nitrogen stream into a fluidized-bed reactor

containing an activated charcoal catalyst.

Chlorine gas is introduced into the reactor.

The reaction is typically maintained at a temperature of 180-220 °C and a pressure of 0.01-

0.10 MPa.

The gaseous mixture from the fluidized-bed reactor is then passed through a fixed-bed

reactor containing the same catalyst and additional chlorine to ensure complete reaction.

The resulting gas stream, containing Pentachlorobenzonitrile, is cooled and the product is

collected through condensation and subsequent drying.

This method has been reported to achieve yields of 80-95% with a product purity of 98%.

Biological Activity and Signaling Pathways
Currently, there is a notable absence of detailed public information regarding the specific

biological signaling pathways directly modulated by Pentachlorobenzonitrile. Its primary

documented application is as a pesticide and as an intermediate in the synthesis of other

pesticides.[3][8] This suggests that its mechanism of action is likely related to the disruption of

essential biological processes in target pest organisms.

The toxicological properties of structurally related compounds, such as

pentachloronitrobenzene (PCNB), have been studied more extensively. PCNB is known to

cause liver damage in chronic exposure studies with animals.[5] While PenCB is a byproduct of

the thermal decomposition of PCNB, it is crucial to note that their toxicological profiles may

differ.[9]

Further research is required to elucidate the specific molecular targets and signaling cascades

affected by PenCB. High-throughput screening, enzyme inhibition assays, and receptor binding
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studies would be valuable in identifying its mechanism of action and potential therapeutic or

toxicological relevance.

Logical Relationship of Pesticidal Action
The following diagram illustrates a generalized logical workflow for understanding the pesticidal

action of a compound like PenCB, from application to the eventual biological effect.
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Pesticide Application Uptake by Pest Distribution to Target Site Interaction with Molecular Target Disruption of Biological Pathway Toxicity & Pest Control
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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